Cas no 2138367-14-1 (ethyl 5-4-(difluoromethyl)-1-methyl-1H-pyrazol-3-ylpyridine-3-carboxylate)

• Product Name: ethyl 5-4-(difluoromethyl)-1-methyl-1H-pyrazol-3-ylpyridine-3-carboxylate
• CAS No: 2138367-14-1
• MF: C₁₃H₁₃F₂N₃O₂
• MW: 281.258029699326
• CID: 5610906
• PubChem ID: 165475948
• Update Time: 2025-10-28

ethyl 5-4-(difluoromethyl)-1-methyl-1H-pyrazol-3-ylpyridine-3-carboxylate Chemical and Physical Properties

Names and Identifiers

• 2138367-14-1
• ethyl 5-[4-(difluoromethyl)-1-methyl-1H-pyrazol-3-yl]pyridine-3-carboxylate
• EN300-841030
• ethyl 5-4-(difluoromethyl)-1-methyl-1H-pyrazol-3-ylpyridine-3-carboxylate

• Inchi： 1S/C13H13F2N3O2/c1-3-20-13(19)9-4-8(5-16-6-9)11-10(12(14)15)7-18(2)17-11/h4-7,12H,3H2,1-2H3
• InChI Key： SURCBEOJGRJWSN-UHFFFAOYSA-N
• SMILES： FC(C1=CN(C)N=C1C1C=NC=C(C(=O)OCC)C=1)F

Computed Properties

• Exact Mass: 281.09758299g/mol
• Monoisotopic Mass: 281.09758299g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 20
• Rotatable Bond Count: 5
• Complexity: 344
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.7
• Topological Polar Surface Area: 57Ų

Additional information on ethyl 5-4-(difluoromethyl)-1-methyl-1H-pyrazol-3-ylpyridine-3-carboxylate

Exploring the Properties and Applications of Ethyl 5-4-(Difluoromethyl)-1-Methyl-1H-Pyrazol-3-Ylpyridine-3-Carboxylate (CAS No. 2138367-14-1)

Ethyl 5-4-(difluoromethyl)-1-methyl-1H-pyrazol-3-ylpyridine-3-carboxylate (CAS No. 2138367-14-1) is a specialized heterocyclic compound that has garnered significant interest in pharmaceutical and agrochemical research. This compound features a unique pyrazole-pyridine hybrid structure, which is increasingly being explored for its potential in drug discovery and crop protection. With the growing demand for novel bioactive molecules, researchers are paying close attention to derivatives like ethyl 5-4-(difluoromethyl)-1-methyl-1H-pyrazol-3-ylpyridine-3-carboxylate due to their structural versatility and promising biological activities.

The molecular structure of ethyl 5-4-(difluoromethyl)-1-methyl-1H-pyrazol-3-ylpyridine-3-carboxylate combines two important heterocyclic moieties: a pyrazole ring substituted with a difluoromethyl group at the 4-position and a methyl group at the 1-position, linked to a pyridine ring bearing an ethyl carboxylate at the 3-position. This arrangement creates a scaffold that is particularly interesting for medicinal chemistry applications, as evidenced by recent publications in journals focusing on heterocyclic compound synthesis and small molecule drug development.

Recent studies have highlighted the potential of pyrazole-pyridine hybrids like CAS 2138367-14-1 in addressing current challenges in drug discovery. The pharmaceutical industry is actively investigating such compounds for their potential as kinase inhibitors, with particular interest in their application for targeted therapies. The presence of the difluoromethyl group in this molecule is noteworthy, as fluorine-containing compounds often demonstrate enhanced metabolic stability and improved binding characteristics, making them valuable in the development of new therapeutic agents.

In the agrochemical sector, ethyl 5-4-(difluoromethyl)-1-methyl-1H-pyrazol-3-ylpyridine-3-carboxylate has shown promise as a potential lead compound for developing new crop protection agents. The structural features of this molecule align well with current trends in sustainable agriculture and precision farming, where researchers are seeking compounds with high specificity and reduced environmental impact. The pyrazole moiety in particular has been associated with various pesticidal activities in commercial agrochemicals.

The synthesis of CAS 2138367-14-1 typically involves multi-step organic reactions that showcase modern heterocyclic chemistry techniques. Recent improvements in synthetic methodologies have made this compound more accessible to researchers, facilitating broader investigation of its properties and applications. The ethyl ester functionality in the molecule provides a convenient handle for further chemical modifications, making it a versatile intermediate in medicinal chemistry programs.

From a physicochemical perspective, ethyl 5-4-(difluoromethyl)-1-methyl-1H-pyrazol-3-ylpyridine-3-carboxylate demonstrates properties typical of moderately polar organic compounds. Its solubility profile makes it suitable for various formulation approaches in both pharmaceutical and agrochemical applications. Researchers are particularly interested in how the difluoromethyl-pyrazole unit influences the compound's overall properties compared to non-fluorinated analogs.

Current market trends indicate growing interest in fluorinated heterocycles like 2138367-14-1, driven by their potential in addressing unmet medical needs and agricultural challenges. The compound's patent landscape and commercial availability are subjects of active investigation by companies specializing in fine chemicals and pharmaceutical intermediates. As the demand for structurally diverse building blocks increases, compounds such as this are becoming valuable assets in drug discovery pipelines.

Quality control and analytical characterization of ethyl 5-4-(difluoromethyl)-1-methyl-1H-pyrazol-3-ylpyridine-3-carboxylate typically involve advanced techniques such as HPLC, NMR spectroscopy, and mass spectrometry. These methods ensure the compound meets the stringent purity requirements for research and development applications. The availability of high-quality reference standards for this compound facilitates its use in various screening programs and structure-activity relationship studies.

Looking forward, the scientific community anticipates expanded applications for CAS 2138367-14-1 as research into its biological activities progresses. The compound's unique structural features position it well for investigation in emerging areas such as fragment-based drug discovery and chemical biology. Its potential as a versatile building block for creating molecular libraries makes it particularly valuable in modern drug discovery approaches that emphasize structural diversity.

For researchers working with ethyl 5-4-(difluoromethyl)-1-methyl-1H-pyrazol-3-ylpyridine-3-carboxylate, proper handling and storage are essential to maintain compound integrity. While not classified as hazardous under standard regulations, appropriate laboratory practices should be followed when working with this chemical. The compound's stability under various conditions is an active area of investigation, with implications for its formulation and delivery in potential applications.

The growing body of literature surrounding pyrazole-pyridine hybrids suggests that compounds like 2138367-14-1 will continue to play an important role in chemical research. As synthetic methodologies improve and biological screening becomes more sophisticated, the full potential of this interesting molecular scaffold may be realized. Researchers and industry professionals alike are monitoring developments related to this compound class with great interest.

In conclusion, ethyl 5-4-(difluoromethyl)-1-methyl-1H-pyrazol-3-ylpyridine-3-carboxylate (CAS No. 2138367-14-1) represents an important example of contemporary heterocyclic chemistry with significant potential in pharmaceutical and agrochemical applications. Its unique structural features and promising biological activities make it a compound of considerable interest to researchers across multiple disciplines. As investigation into this molecular class continues, we can expect to see new developments that further highlight the value of this interesting chemical entity.